Cas no 2228335-15-5 (3-amino-3-2-(difluoromethoxy)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-2-(difluoromethoxy)phenylcyclobutan-1-ol
• CAS No: 2228335-15-5
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5975274
• PubChem ID: 165700971
• Update Time: 2025-11-01

3-amino-3-2-(difluoromethoxy)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(difluoromethoxy)phenylcyclobutan-1-ol
• EN300-1972475
• 3-amino-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol
• 2228335-15-5

• Inchi： 1S/C11H13F2NO2/c12-10(13)16-9-4-2-1-3-8(9)11(14)5-7(15)6-11/h1-4,7,10,15H,5-6,14H2
• InChI Key： QWJKMPYSTQYIKE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-2-(difluoromethoxy)phenylcyclobutan-1-ol

Comprehensive Overview of 3-amino-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol (CAS No. 2228335-15-5)

The compound 3-amino-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol (CAS No. 2228335-15-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclobutane derivative contains an amino group, a difluoromethoxy moiety, and a hydroxyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting neurological disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 3-amino-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol has surged, driven by their enhanced metabolic stability and membrane permeability. The difluoromethoxy group is a critical structural element that improves pharmacokinetic properties, a topic frequently searched in medicinal chemistry forums and drug design publications. This compound’s cyclobutane ring also contributes to its rigidity, which is valuable for optimizing ligand-receptor interactions—a hot topic in AI-driven drug discovery platforms.

Synthetic routes to CAS No. 2228335-15-5 often involve multi-step processes, including cycloaddition reactions and selective fluorination. These methods align with the growing interest in green chemistry and sustainable synthesis, as evidenced by trending searches on environmentally friendly fluorination techniques. The compound’s amino-alcohol functionality further enables derivatization, making it a candidate for high-throughput screening in combinatorial libraries.

From an industrial perspective, 3-amino-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol is often discussed in the context of patent landscapes and intellectual property due to its potential applications in precision medicine. Its structural complexity and chiral centers also make it a subject of interest for asymmetric catalysis studies, a field frequently queried in academic databases and research gateways.

In summary, CAS No. 2228335-15-5 represents a compelling case study in modern chemical innovation, bridging gaps between structural diversity, therapeutic potential, and synthetic methodology. Its relevance to trending topics like AI-aided molecular design and fluorine chemistry ensures its continued prominence in scientific discourse.